N-(3-chloro-4-methoxyphenyl)-2-(2-naphthyloxy)acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C19H16ClNO3/c1-23-18-9-7-15(11-17(18)20)21-19(22)12-24-16-8-6-13-4-2-3-5-14(13)10-16/h2-11H,12H2,1H3,(H,21,22)
• InChI Key: ODDDCFRCRDEWEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)COC2=CC3=CC=CC=C3C=C2)Cl
• Molecular Formula: C19H16ClNO3
• Molecular Weight: 341.8 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-(2-naphthyloxy)acetamide, also known as GW501516, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. It belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists and is known for its ability to enhance endurance and metabolic function.

Mechanism of Action

N-(3-chloro-4-methoxyphenyl)-2-(2-naphthyloxy)acetamide acts as a PPARδ agonist, which activates the PPARδ receptor in various tissues, including skeletal muscle, liver, and adipose tissue. This activation leads to an increase in the expression of genes involved in fatty acid oxidation and mitochondrial biogenesis, resulting in increased energy production and improved metabolic function.
Biochemical and Physiological Effects:
N-(3-chloro-4-methoxyphenyl)-2-(2-naphthyloxy)acetamide has been shown to have several biochemical and physiological effects, including increased fatty acid oxidation, improved glucose metabolism, increased mitochondrial biogenesis, and enhanced endurance. It has also been shown to have anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chloro-4-methoxyphenyl)-2-(2-naphthyloxy)acetamide for lab experiments is its ability to improve endurance and exercise capacity, which can be useful for studying the effects of exercise on various physiological parameters. However, it is important to note that the long-term effects of N-(3-chloro-4-methoxyphenyl)-2-(2-naphthyloxy)acetamide are not fully understood, and its potential side effects and toxicity need to be carefully considered.

Future Directions

There are several future directions for research on N-(3-chloro-4-methoxyphenyl)-2-(2-naphthyloxy)acetamide, including its potential applications in the treatment of metabolic disorders, cardiovascular diseases, and cancer. Further studies are needed to fully understand its mechanism of action and long-term effects, as well as its potential risks and benefits. Additionally, research on other PPARδ agonists may provide insights into the development of new therapies for various diseases.

Synthesis Methods

The synthesis of N-(3-chloro-4-methoxyphenyl)-2-(2-naphthyloxy)acetamide involves the reaction of 3-chloro-4-methoxybenzylamine with 2-naphthol to form the intermediate product, which is then reacted with chloroacetyl chloride to obtain the final product.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-2-(2-naphthyloxy)acetamide has been extensively studied for its potential applications in various fields, including sports performance enhancement, obesity, diabetes, and cardiovascular diseases. It has been shown to improve endurance and exercise capacity by increasing the expression of genes involved in fatty acid metabolism and mitochondrial biogenesis. It also has potential applications in the treatment of metabolic disorders, as it has been shown to improve glucose tolerance and insulin sensitivity.